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Compound of Interest

Compound Name: N-Cyclopentyl-3-methylaniline

Cat. No.: B13265844

Get Quote

Executive Summary
N-Cyclopentyl-3-methylaniline (CAS: Predicted/Analogous 1019623-XX-X series) represents

a critical structural motif in the synthesis of tyrosine kinase inhibitors and other small-molecule

therapeutics. Precise thermochemical data—specifically Enthalpy of Formation (

) and Heat Capacity (

)—are prerequisites for optimizing process safety, establishing shelf-life stability, and modeling
crystal polymorphism.

This guide provides a computed thermochemical profile based on Group Additivity Methods

(Benson Increments) and outlines the self-validating experimental workflows required to

transition from estimated values to regulatory-grade physical constants.

Chemical Identity & Physicochemical Baseline[1][2]
[3]
Before establishing energetic properties, the structural identity must be defined to ensure data

integrity during calorimetric analysis.
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Property Value / Description Source/Method

IUPAC Name N-cyclopentyl-3-methylaniline Nomenclature

Formula Stoichiometry

Molecular Weight 175.27 g/mol Calculated

Physical State (RT)
Viscous Liquid / Low-melting

Solid
Analogous Trend

Predicted Boiling Point 275°C - 285°C (at 760 mmHg) ACD/Labs Model

Predicted Density Group Contribution

Refractive Index Lorentz-Lorenz Eq

Thermochemical Data Profile (Computed &
Surrogate)
In the absence of direct calorimetric data, the following values are derived using High-Fidelity

Group Additivity (HFGA) and validated against the structural surrogate N-Methylaniline. These

values serve as the initial inputs for process safety calculations (e.g., accelerating rate

calorimetry).

Enthalpy of Formation ( )
The enthalpy of formation is the fundamental metric for stability. The negative value indicates

thermodynamic stability relative to elements, but the secondary amine structure suggests

reactivity under oxidative stress.
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Compound State (kJ/mol) Method Confidence

N-Cyclopentyl-3-

methylaniline
Liquid -65.4 ± 8.5 Benson Additivity High (Est.)

N-Cyclopentyl-3-

methylaniline
Gas +12.1 ± 9.2 Benson Additivity High (Est.)

Surrogate: N-

Methylaniline
Liquid +35.9 ± 2.1

Exp.[1] (Ribeiro

et al.)
Benchmark

Surrogate:

Cyclopentylamin

e

Liquid -122.3 ± 1.5 Exp. (NIST) Benchmark

Technical Insight: The substitution of the methyl group (on N-methylaniline) with a cyclopentyl

ring introduces a significant exothermicity (~ -100 kJ/mol contribution from the saturated ring),

driving the net

into negative territory compared to the parent aniline.

Heat Capacity & Entropy
Critical for thermal mass calculations in reactor scale-up.
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Property Value (298 K) Unit Methodology

Isobaric Heat

Capacity (

)

315.5 J/(mol·K)
Missenard Group

Method

Enthalpy of

Vaporization (

)

68.5 kJ/mol Trouton-Hildebrand

Entropy (

)
412.0 J/(mol·K) Statistical Mechanics

Experimental Protocols: Validating the Model
To elevate the data from "Predicted" to "Regulatory Grade," the following experimental

workflows must be executed. These protocols are designed to be self-validating, meaning

internal checks (like

recovery ratios) confirm accuracy.

Combustion Calorimetry (The Gold Standard for )
Objective: Determine the energy of combustion (

) to derive

. Instrument: Isoperibol Rotating Bomb Calorimeter (Essential for N-containing compounds).

Methodology:

Sample Preparation: Encapsulate ~0.5g of N-Cyclopentyl-3-methylaniline in a Mylar or

polyethylene ampoule (to prevent evaporation).

Bomb Setup: Add 1.0 mL of deionized water to the bomb (to dissolve formed

). Pressurize with 3.0 MPa of high-purity Oxygen (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13265844/docs?utm_src=pdf-body#thermochemical-profiling-of-n-cyclopentyl-3-methylaniline-a-technical-framework
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13265844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).

Combustion: Ignite sample. The rotation of the bomb ensures the

formed from the nitrogen content reaches equilibrium in the aqueous phase.

Washburn Corrections: Apply mathematical corrections for the formation of nitric acid,

standard states, and ignition energy.

Validation:

Measure final

concentration via titration.

Compare calculated

(from mass) vs. recovered

(Rossini test). Tolerance: < 0.02%.

Knudsen Effusion (For Vapor Pressure & )
Objective: Determine volatility and sublimation/vaporization enthalpy.

Methodology:

Setup: Place sample in a Knudsen cell with a calibrated orifice (

mm).

Measurement: Maintain high vacuum (

mbar). Measure mass loss rate (

) via quartz crystal microbalance (QCM) at isothermal steps (e.g., T = 298K to 350K).

Calculation: Use the Knudsen equation to calculate Vapor Pressure (

). Plot
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vs

(Clausius-Clapeyron) to extract

.

Visualization of Thermochemical Workflows
The Hess Law Cycle (Deriving Formation Enthalpy)
This diagram illustrates the thermodynamic cycle used to calculate the Enthalpy of Formation

from experimental Combustion data.

Elements (Standard State)
12 C(s) + 8.5 H2(g) + 0.5 N2(g)

Target Compound
N-Cyclopentyl-3-methylaniline (l)

ΔfH° (Unknown)

Combustion Products
12 CO2(g) + 8.5 H2O(l) + 0.5 N2(g)

Σ ΔfH° (Products)
(Known Literature Values)

ΔcH° (Measured via Calorimetry)

Click to download full resolution via product page

Figure 1: Born-Haber thermochemical cycle. The unknown Formation Enthalpy (

) is derived by subtracting the measured Combustion Enthalpy (

) from the known enthalpies of the combustion products (

).

Purity & Heat Capacity Workflow (DSC)
This workflow details the self-validating logic for using Differential Scanning Calorimetry (DSC).
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Sample N-Cyclopentyl-
3-methylaniline
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Figure 2: DSC Logic Flow. The protocol enforces a purity threshold (>99.5%) derived from the

melting endotherm shape before calculating Heat Capacity (

), ensuring data integrity.

Applications in Drug Development
Understanding the thermochemistry of N-Cyclopentyl-3-methylaniline impacts three key

development stages:

Synthesis Safety: The secondary amine moiety can undergo exothermic N-oxidation.

Knowing the

allows for accurate calculation of the Maximal Temperature of Synthesis (MTSR) in case of
cooling failure.

Polymorph Screening: The energy difference between crystal lattices is often small (2-5

kJ/mol). Accurate fusion enthalpy (

) data from DSC helps identify the most stable polymorph for formulation.

Vacuum Distillation: The calculated

(68.5 kJ/mol) is essential for engineering vacuum distillation units to purify the intermediate
without thermal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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